Cas no 1236266-73-1 (N-1-Isopropylalaninamide Hydrochloride)

• Product Name: N-1-Isopropylalaninamide Hydrochloride
• CAS No: 1236266-73-1
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• CID: 1079439
• PubChem ID: 20156862
• Update Time: 2025-11-02

N-1-Isopropylalaninamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-isopropylpropanamide hydrochloride
• 2-amino-N-propan-2-ylpropanamide;hydrochloride
• SCHEMBL22980135
• EN300-252439
• 2-amino-N-(propan-2-yl)propanamide hydrochloride
• AKOS015847524
• MFCD13562407
• 1236266-73-1
• CS-0242589
• 2-AMINO-N-ISOPROPYLPROPANAMIDEHYDROCHLORIDE
• Z1449741458
• N1-Isopropylalaninamide hydrochloride
• N-1-Isopropylalaninamide Hydrochloride

• MDL： MFCD13562407
• Inchi： 1S/C6H14N2O.ClH/c1-4(2)8-6(9)5(3)7;/h4-5H,7H2,1-3H3,(H,8,9);1H
• InChI Key： LWWYTOLUGSYYET-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)NC(C)C

Computed Properties

• Exact Mass: 166.0872908g/mol
• Monoisotopic Mass: 166.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-1-Isopropylalaninamide Hydrochloride

N-1-Isopropylalaninamide Hydrochloride (CAS No. 1236266-73-1): A Comprehensive Overview

N-1-Isopropylalaninamide Hydrochloride (CAS No. 1236266-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as N-1-Isopropylalaninamide HCl, is a derivative of alanine, an essential amino acid. Its unique structure and properties make it a valuable intermediate in the synthesis of peptides and other bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and biotechnology.

The chemical formula of N-1-Isopropylalaninamide Hydrochloride is C6H14N2O·HCl, and it is characterized by its white crystalline powder form. The compound is highly soluble in water and polar organic solvents, which enhances its utility in various laboratory and industrial processes. One of the key features of N-1-Isopropylalaninamide HCl is its stability under standard conditions, making it a reliable choice for long-term storage and transportation. This stability is particularly important for researchers who require consistent quality in their experiments.

In recent years, the demand for N-1-Isopropylalaninamide Hydrochloride has surged, driven by its role in the synthesis of peptide-based therapeutics. Peptides are a hot topic in the pharmaceutical industry, with applications ranging from cancer treatment to metabolic disorders. The compound's ability to act as a building block for peptide chains has made it a sought-after material in drug discovery programs. Additionally, its compatibility with automated peptide synthesizers has further boosted its popularity among researchers.

Another area where N-1-Isopropylalaninamide HCl is making an impact is in the field of proteomics. Proteomics, the large-scale study of proteins, is a rapidly growing discipline that relies heavily on high-quality chemical reagents. The compound's purity and consistency make it an ideal choice for proteomic studies, where even minor impurities can skew results. This has led to its inclusion in many high-throughput screening assays, further cementing its importance in modern biochemistry.

The synthesis of N-1-Isopropylalaninamide Hydrochloride involves a series of carefully controlled reactions, starting with the protection of alanine's amino group, followed by isopropylation and subsequent deprotection. The final step involves the formation of the hydrochloride salt, which enhances the compound's solubility and stability. This multi-step process requires expertise in organic chemistry, and the compound is typically produced in specialized facilities to ensure high purity and yield.

From a regulatory perspective, N-1-Isopropylalaninamide HCl is generally regarded as safe for laboratory use when handled according to standard protocols. It is not classified as a hazardous material under most international safety guidelines, which simplifies its procurement and use. However, as with all chemical reagents, proper personal protective equipment (PPE) should be worn when handling the compound to minimize any potential risks.

The market for N-1-Isopropylalaninamide Hydrochloride is expected to grow in the coming years, driven by increasing investment in peptide therapeutics and proteomics research. Pharmaceutical companies and academic institutions are the primary consumers of this compound, and its availability from multiple suppliers ensures competitive pricing. For those looking to purchase N-1-Isopropylalaninamide HCl, it is advisable to source it from reputable manufacturers who provide certificates of analysis (CoA) to guarantee quality.

In conclusion, N-1-Isopropylalaninamide Hydrochloride (CAS No. 1236266-73-1) is a versatile and valuable compound with wide-ranging applications in pharmaceutical and biochemical research. Its role in peptide synthesis and proteomics highlights its importance in advancing scientific knowledge and therapeutic development. As research in these areas continues to expand, the demand for high-quality N-1-Isopropylalaninamide HCl is likely to increase, making it a compound worth watching in the years to come.